Cas no 944901-52-4 (1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 944901-52-4
• MF: C₉H₆BrN₃O₂
• MW: 268.066840648651
• CID: 2818033
• Update Time: 2023-08-07

1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-bromophenyl)triazole-4-carboxylic acid
• AB56448

• Inchi： 1S/C9H6BrN3O2/c10-6-1-3-7(4-2-6)13-5-8(9(14)15)11-12-13/h1-5H,(H,14,15)
• InChI Key： XTICDBQCZOQKSL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(=O)O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 1.9
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles